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Compound of Interest

Compound Name: BN82002

Cat. No.: B1667338

Essential Safety and Handling Guide for BN82002

This guide provides essential safety and logistical information for handling the CDC25
phosphatase inhibitor, BN82002. Given the absence of a comprehensive Safety Data Sheet
(SDS), this document is based on general best practices for handling research chemicals with
unknown toxicity and information from supplier data.

Chemical Identifier:

e Name: BN82002

e Synonyms: CDC25 Phosphatase Inhibitor |
e CAS Number: 396073-89-5

For Research Use Only. Not for diagnostic or therapeutic use.

Personal Protective Equipment (PPE)

Due to the unknown toxicological properties of BN82002, a cautious approach to personal
protection is imperative. The following PPE is mandatory when handling this compound:
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PPE Category

Item

Specification

Rationale

Hand Protection

Chemical-resistant

Double-gloving with
nitrile gloves is the
minimum requirement
for incidental contact.
[1] For direct handling

or when using

To prevent skin
contact with the
compound. DMSO is
known to facilitate the

gloves ) ) )
solutions, consider absorption of
more robust gloves dissolved substances
like butyl rubber or through the skin.[2]
neoprene, especially if
dissolved in DMSO.[2]
Must meet ANSI

To protect eyes from
) Safety goggles or Z87.1 standards and ]
Eye Protection ) ) ) splashes and airborne
glasses include side shields.

[1](3]

particles.

Body Protection

Laboratory coat

A flame-resistant lab

coat is recommended.

[3]

To protect skin and
personal clothing from

contamination.

Respiratory Protection

Fume hood

All handling of the
solid compound and
its solutions should be
conducted in a
certified chemical

fume hood.

To prevent inhalation
of any dust or

aerosols.

Operational Plan: Handling and Storage

2.1. Engineering Controls:

o Always handle BN82002 in a well-ventilated area, preferably within a chemical fume hood to

minimize inhalation exposure.[4]

2.2. Handling Procedures:
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Avoid direct contact with the skin, eyes, and clothing.

Do not eat, drink, or smoke in the laboratory.

Wash hands thoroughly after handling.

As BN82002 is classified as a combustible solid, avoid sources of ignition.[5]
2.3. Storage:
» Store in a tightly sealed container in a cool, dry, and well-ventilated area.

o Supplier recommendations for storage of the solid and reconstituted solutions should be
followed closely. Common storage temperatures are -20°C or -80°C.[6][7]

o Keep away from incompatible materials. As a precaution, store separately from strong
oxidizing agents.

Disposal Plan
All waste containing BN82002 must be treated as hazardous chemical waste.
3.1. Waste Segregation and Collection:

o Solid Waste: Collect any solid BN82002 waste, including contaminated consumables (e.g.,
weigh boats, pipette tips), in a dedicated, clearly labeled, and sealed hazardous waste
container.

» Liquid Waste: Collect solutions of BN82002 in a labeled, sealed, and chemically compatible
hazardous waste container. Do not pour down the drain.

o Empty Containers: Rinse empty containers thoroughly with an appropriate solvent. The
rinsate should be collected as hazardous liquid waste.

3.2. Disposal Procedure:
o Follow all local, state, and federal regulations for hazardous waste disposal.

» Arrange for collection and disposal by a certified chemical waste management service.
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Experimental Protocols: Reconstitution

BN82002 is often supplied as a solid and requires reconstitution before use.

Materials:

BN82002 solid

Anhydrous DMSO

Sterile microcentrifuge tubes

Calibrated pipettes

Procedure:

Equilibrate the vial of solid BN82002 to room temperature before opening to prevent
condensation.

 In a chemical fume hood, carefully open the vial.

e Add the required volume of anhydrous DMSO to the vial to achieve the desired stock
concentration.

o Cap the vial and vortex gently until the solid is completely dissolved.

 Aliquot the stock solution into smaller, single-use volumes in sterile microcentrifuge tubes to
avoid repeated freeze-thaw cycles.

Store the aliquots at the recommended temperature (typically -20°C or -80°C).[6][7]

Visualized Workflow for Handling BN82002
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Caption: Workflow for the safe handling and disposal of BN82002.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b1667338#personal-protective-equipment-for-
handling-bn82002]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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